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Compound of Interest

4-(1H-indol-3-yl)-4-oxobutanoic
Compound Name: o
aci

Cat. No.: B1300245

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the physicochemical properties,
synthesis, and analytical characterization of 4-(1H-indol-3-yl)-4-oxobutanoic acid. This
document is intended for researchers, scientists, and professionals in the field of drug
development and medicinal chemistry. It consolidates key data into structured tables, outlines
detailed experimental protocols, and presents logical workflows through specialized diagrams.
The indole nucleus is a prominent scaffold in numerous biologically active compounds, making
a thorough understanding of its derivatives, such as the title compound, essential for the
advancement of new therapeutic agents.

Core Physicochemical Properties

4-(1H-indol-3-yl)-4-oxobutanoic acid, also known as y-Oxoindole-3-butyric acid, is a solid
organic compound featuring an indole moiety linked to a butanoic acid chain via a ketone
group. Its chemical and physical characteristics are fundamental to its handling, formulation,
and potential biological activity.

Chemical Identity
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Identifier Value Reference

4-(1H-indol-3-yl)-4-oxobutanoic

IUPAC Name _ [1][2]
acid

CAS Number 835-45-0 [2][3]

Molecular Formula C12H11NO3 [2][3]

Indole-3-(4'-oxo0)butyric acid, 4-
(1H-indol-3-yl)-4-oxo-butyric

Synonyms : : [21[3][4]
acid, gamma-Oxoindole-3-

butyric acid

NLUOPJQCFYTMGC-
InChl Key [11[3]
UHFFFAOYSA-N

C1=CC=C2C(=C1)C(=CN2)C(
SMILES [1]
=0)CCC(=0)0

Physical and Chemical Data

The following table summarizes the key quantitative physicochemical properties of 4-(1H-indol-
3-yl)-4-oxobutanoic acid.
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Property Value Reference
Molecular Weight 217.22 g/mol [1103114]
Physical Form Solid [3]
Metting Point 241-242 °C (recrystallized from ]
ethanol)
Topological Polar Surface Area  70.2 A2 [1]
XLogP3 1.5 [1]
Hydrogen Bond Donor Count 2 [1]
Hydrogen Bond Acceptor
C);untg p 3 ]
Rotatable Bond Count 4 [1]
Exact Mass 217.07389321 Da [1]

N Room temperature, sealed in
Storage Conditions ) [3]
dry, keep in dark place

Experimental Protocols

Detailed and reproducible experimental methodologies are critical for scientific research. The
following sections provide established protocols for the synthesis and analytical
characterization of 4-(1H-indol-3-yl)-4-oxobutanoic acid.

Synthesis Protocol: Friedel-Crafts Acylation

The synthesis of 4-(aryl)-4-oxobutanoic acids is commonly achieved via a Friedel-Crafts
acylation reaction.[5] This protocol adapts the general method for the specific synthesis of 4-
(1H-indol-3-yl)-4-oxobutanoic acid using indole and succinic anhydride.

Objective: To synthesize 4-(1H-indol-3-yl)-4-oxobutanoic acid.
Materials:

e Indole
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e Succinic anhydride

¢ Aluminum chloride (AICI3), anhydrous

» Nitrobenzene (solvent)

e 5% Hydrochloric acid (HCI), cold

e 5% Sodium bicarbonate (NaHCOs3) solution

» Ethanol (for recrystallization)

o Standard laboratory glassware, magnetic stirrer, heating mantle, and ice bath
Procedure:

e Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer,
reflux condenser, and dropping funnel, suspend anhydrous aluminum chloride (0.10 M) in
nitrobenzene (30 mL) under anhydrous conditions.

o Addition of Reactants: Add indole (0.05 M) to the stirred suspension. In a separate beaker,
dissolve succinic anhydride (0.10 M) in a minimal amount of nitrobenzene and add this
solution dropwise to the reaction flask over 30 minutes.

o Reaction: Gently heat the reaction mixture on a water bath with continuous stirring for
approximately 4 hours.

o Work-up: After the reaction is complete, cool the mixture to room temperature and pour it
slowly into a beaker containing ice-cold 5% hydrochloric acid.

 Purification: The crude product will precipitate. Filter the solid, then wash it with cold water.
To purify, dissolve the crude product in a 5% sodium bicarbonate solution. Extract any
remaining nitrobenzene with ether. Acidify the aqueous layer with dilute hydrochloric acid to
re-precipitate the purified product.

o Recrystallization: Filter the purified product and recrystallize from hot ethanol to obtain
crystalline 4-(1H-indol-3-yl)-4-oxobutanoic acid. Dry the final product under a vacuum.
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Synthesis Workflow: Friedel-Crafts Acylation

Reactants
(Indole, Succinic Anhydride,
AICI3, Nitrobenzene)

ombine & Heat
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(Heating & Stirring)

ool & Pour
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(Ice-cold HCI)

solate

Crude Product
Precipitation

éissolve & Re-precipitate

Purification
(NaHCO3 wash, Acidification)

%ilter & Dissolve

Recrystallization
(Ethanol)

Final Product
4-(1H-indol-3-yl)-4-oxobutanoic acid

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1300245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow for HPLC Purity Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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